Methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Brand Name:
Vulcanchem
CAS No.:
2868-48-6
VCID:
VC0116405
InChI:
InChI=1S/C25H42O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15-22,26-27H,5-14H2,1-4H3/t15-,16?,17+,18-,19+,20+,21?,22?,24-,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C
Molecular Formula:
C25H42O4
Molecular Weight:
406.6 g/mol
Methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
CAS No.: 2868-48-6
Reference Standards
VCID: VC0116405
Molecular Formula: C25H42O4
Molecular Weight: 406.6 g/mol
![Methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate - 2868-48-6](/images/no_structure.jpg)
| CAS No. | 2868-48-6 |
|---|---|
| Product Name | Methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Molecular Formula | C25H42O4 |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H42O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15-22,26-27H,5-14H2,1-4H3/t15-,16?,17+,18-,19+,20+,21?,22?,24-,25-/m1/s1 |
| Standard InChIKey | BWDRDVHYVJQWBO-QWXHOCAMSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C |
| Synonyms | Hyodeoxycholic Acid Methyl Ester; Methyl 3α,6α-Dihydroxy-5β-cholan-24-oate; Methyl 3α,6α-Dihydroxy-5β-cholanate; Methyl 3α,6α-dihydroxy-5β-cholanoate; Methyl Hyodeoxycholanate; Methyl Hyodeoxycholate; α-Hyodeoxycholic Acid Methyl Ester |
| PubChem Compound | 22297798 |
| Last Modified | Nov 11 2021 |
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